10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane

• IUPAC Name: 6-fluoro-2-(furan-2-ylmethyl)-2,9-diazaspiro[4.5]decane
• InChI: InChI=1S/C13H19FN2O/c14-12-3-5-15-9-13(12)4-6-16(10-13)8-11-2-1-7-17-11/h1-2,7,12,15H,3-6,8-10H2
• InChI Key: MQMYWDNJWFITHN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2(C1F)CCN(C2)CC3=CC=CO3
• Molecular Formula: C13H19FN2O
• Molecular Weight: 238.30 g/mol

Description

10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane is a spirocyclic compound featuring a fused bicyclic structure with nitrogen atoms at positions 2 and 5. The molecule incorporates a fluorine atom at position 10 and a furan-2-ylmethyl substituent at position 6. This structural motif is significant in medicinal chemistry due to the spirocyclic core’s conformational rigidity, which enhances binding specificity to biological targets. The fluorine atom likely improves metabolic stability and bioavailability, while the furan moiety may contribute to π-π stacking interactions in receptor binding .

Biological Activity

10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane is a synthetic compound characterized by its unique spirocyclic structure, which incorporates a fluorine atom and a furan moiety. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly as an inhibitor in various biochemical pathways.

Chemical Structure and Properties

The molecular formula for 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane is $C_{13}H_{19}FN_2$, with a molecular weight of 254.37 g/mol. Its structure features a spirocyclic framework that contributes to its biological activity.

Property	Value
Molecular Formula	$C_{13}H_{19}FN_2$
Molecular Weight	254.37 g/mol
Structure	Spirocyclic

Research indicates that compounds with spirocyclic structures often interact with specific protein targets, influencing various signaling pathways. In particular, studies have suggested that 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane may act as an inhibitor of the menin-MLL interaction, which is crucial in the context of certain leukemias and other malignancies .

Antitumor Activity

In vitro studies have demonstrated that 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane exhibits significant cytotoxic effects against various cancer cell lines. For instance, it has shown promising results in inhibiting cell proliferation and inducing apoptosis in leukemia cell lines . The compound's ability to disrupt the menin-MLL complex may be a key factor in its antitumor efficacy.

Inhibitory Effects on Enzymes

The compound has also been evaluated for its inhibitory effects on enzymes related to cancer progression. Preliminary data suggest that it can inhibit histone methyltransferases, thereby altering gene expression profiles associated with tumor growth .

Case Studies

• Cystinuria Treatment : A related compound featuring a diazaspiro structure was tested for its efficacy in treating cystinuria, demonstrating significant inhibition of l-cystine crystallization in animal models . This highlights the potential therapeutic applications of diazaspiro compounds beyond oncology.
• SARS-CoV-2 Inhibition : While not directly related to 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane, studies on furan derivatives have indicated low cytotoxicity and effective inhibition of viral proteases, suggesting that modifications to the furan structure may yield compounds with antiviral properties .

Scientific Research Applications

Inhibition of Protein Interactions

One of the prominent applications of 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane is its role as an inhibitor of the menin-MLL (Mixed-Lineage Leukemia) interaction. This interaction is crucial in the context of certain leukemias and other cancers where MLL fusion proteins drive oncogenesis. The compound has been shown to disrupt this interaction effectively, making it a candidate for further development as an anti-cancer agent.

Case Study: Menin-MLL Interaction Inhibition

• Study Reference : A recent patent (US20210053974A1) details the synthesis and evaluation of compounds that inhibit the menin-MLL interaction, including derivatives of diazaspiro compounds like 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane. The study highlights the compound's potential to reduce proliferation in MLL-rearranged leukemia cells by modulating the menin pathway .

Beyond its biological applications, 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane serves as an intermediate in organic synthesis. Its unique structure allows for further modifications, making it a versatile building block in synthetic chemistry.

Example Synthesis Pathway
The synthesis often involves:

• Formation of the diazaspiro framework through cyclization reactions.
• Introduction of the furan moiety via electrophilic aromatic substitution.
• Fluorination at the 10-position to enhance biological activity.

Comparison with Similar Compounds

10,10-Difluoro-2-oxa-7-azaspiro[4.5]decane

• Molecular Formula: C₈H₁₃F₂NO
• Average Mass : 177.194 Da
• Key Features: Replaces the furan-2-ylmethyl group with an oxygen atom (2-oxa) and introduces two fluorine atoms at position 10.

10,10-Difluoro-2-(pyridin-2-yl)-2,7-diazaspiro[4.5]decane

• Molecular Formula : C₁₃H₁₇F₂N₃
• Average Mass : 253.30 Da
• Key Features : Substitutes the furan group with a pyridinyl ring, introducing additional nitrogen atoms for hydrogen bonding. This modification enhances interactions with enzymes or receptors requiring polar contacts, such as kinases or GPCRs .

Functional Group Variations

2-[Bis(4-fluorophenyl)methyl]-2,7-diazaspiro[4.5]decan-10-one

• Molecular Formula : C₂₄H₂₃F₂N₂O
• Key Features : Replaces the furan-2-ylmethyl group with a bis(4-fluorophenyl)methyl moiety and introduces a ketone at position 10. The fluorinated aromatic groups enhance lipophilicity and CNS penetration, making this compound a potent dopamine-active transporter (DAT) inhibitor for treating ADHD and addiction disorders .

7-Benzyl-2,7-diazaspiro[4.5]decane

• Molecular Formula : C₁₅H₂₀N₂
• Key Features : Features a benzyl group instead of furan-2-ylmethyl. The aromatic benzyl group increases hydrophobic interactions but may reduce metabolic stability compared to the furan derivative. Used in preclinical studies for CNS targets .

Pharmacological Activity Comparisons

Compound Name	Target/Activity	Key Structural Determinants	Reference
10-Fluoro-2-(furan-2-ylmethyl)-...	Undisclosed (likely CNS or enzyme)	Fluorine (metabolic stability), furan (π-π)
2-[Bis(4-fluorophenyl)methyl]-...	DAT inhibition	Bis(fluorophenyl) (lipophilicity), ketone
7-Methyl-2,7-diazaspiro[4.5]de...	Research tool (no specified target)	Methyl group (simplicity, low steric bulk)

Q & A

How can researchers optimize synthetic routes for 10-Fluoro-2-(furan-2-ylmethyl)-2,7-diazaspiro[4.5]decane to improve yield and purity?

Methodological Answer:

• Key Parameters : Focus on reaction time, temperature, and stoichiometric ratios of intermediates like fluorinated precursors and furan derivatives. Use orthogonal experimental design (e.g., Taguchi or factorial methods) to identify optimal conditions .
• Purification : Employ column chromatography with gradients of dichloromethane/methanol (9:1) for separation, as demonstrated in analogous spiro-diazepane syntheses .
• Catalysts : Test Lewis acids (e.g., ZnCl₂) or base catalysts (e.g., triethylamine) to enhance regioselectivity during spiro-ring formation .

What advanced characterization techniques are critical for confirming the structure of this spiro compound?

Methodological Answer:

• X-ray Crystallography : Resolve the spirocyclic conformation and fluorine substitution pattern, as applied to structurally similar compounds in crystallographic studies .
• LCMS/HPLC : Use LCMS (e.g., m/z analysis for molecular ion verification) and HPLC with Chromolith columns to assess purity and retention time consistency, as seen in patent applications for related diazaspiro compounds .
• NMR : Combine ¹H/¹³C NMR with 2D techniques (COSY, HSQC) to distinguish diastereotopic protons and confirm furan-methyl linkage .

How can researchers address discrepancies between computational predictions and experimental outcomes in reaction pathways?

Methodological Answer:

• Feedback Loops : Integrate quantum chemical calculations (e.g., DFT) with experimental data to refine reaction path models. ICReDD’s approach of iterative computation-experiment cycles is a validated strategy .
• Sensitivity Analysis : Test variables like solvent polarity or temperature effects to identify deviations from predicted transition states .

What methodologies are recommended for evaluating the compound’s stability under varying pH and temperature conditions?

Methodological Answer:

• Forced Degradation Studies : Expose the compound to acidic (HCl), basic (NaOH), oxidative (H₂O₂), and thermal stress (40–80°C). Monitor degradation via HPLC-UV at 254 nm, referencing pharmaceutical impurity profiling guidelines .
• Kinetic Modeling : Apply Arrhenius equations to extrapolate shelf-life under standard storage conditions .

How can structure-activity relationship (SAR) studies be designed to explore biological targets?

Methodological Answer:

• Analog Synthesis : Modify the furan-methyl or fluorine substituents and test against enzyme targets (e.g., kinases, GPCRs). Use in vitro assays (e.g., IC₅₀ determination) as demonstrated for anticonvulsant spiro-diazepanes .
• Docking Simulations : Employ AutoDock or Schrödinger to predict binding affinities, prioritizing substituents with favorable hydrophobic/hydrogen-bonding interactions .

What strategies mitigate impurities during large-scale synthesis?

Methodological Answer:

• Byproduct Identification : Use LCMS to detect common impurities (e.g., des-fluoro analogs or ring-opened derivatives). Compare with reference standards from pharmacopeial guidelines .
• Process Optimization : Adjust quenching methods (e.g., saturated NaHCO₃ for acid-sensitive intermediates) and implement inline FTIR for real-time monitoring .

How can researchers assess the compound’s pharmacokinetic properties in preclinical models?

Methodological Answer:

• ADME Profiling : Conduct in vitro assays for permeability (Caco-2 cells), metabolic stability (microsomal incubation), and plasma protein binding. Cross-reference with spiro-compound data from medicinal chemistry literature .
• In Vivo Studies : Use rodent models to evaluate bioavailability and brain penetration, leveraging HPLC-MS/MS for plasma quantification .

What computational tools are effective for predicting solubility and formulation compatibility?

Methodological Answer:

• COSMO-RS : Predict solubility in excipients like PEG-400 or polysorbates via COMSOL Multiphysics simulations .
• Hansen Solubility Parameters : Compare HSP values of the compound with common solvents to optimize nanoformulation strategies .

How do multi-factor experimental designs improve reaction optimization for this compound?

Methodological Answer:

• Orthogonal Arrays : Use L9 or L16 Taguchi designs to simultaneously test variables (e.g., solvent, catalyst loading, temperature). Analyze via ANOVA to identify dominant factors affecting yield .
• Response Surface Methodology (RSM) : Model non-linear interactions between parameters (e.g., pressure in hydrogenation steps) using Central Composite Design .

What green chemistry principles can be applied to synthesize this compound sustainably?

Methodological Answer:

• Solvent Selection : Replace dichloromethane with cyclopentyl methyl ether (CPME) or ethyl acetate, guided by CHEM21 solvent guides .
• Catalytic Recycling : Immobilize catalysts on silica or magnetic nanoparticles to reduce waste, as validated in spirocyclic lactam syntheses .